Cas no 1556956-46-7 ((2-{imidazo1,2-apyrazin-3-yl}ethyl)(methyl)amine)

• Product Name: (2-{imidazo1,2-apyrazin-3-yl}ethyl)(methyl)amine
• CAS No: 1556956-46-7
• MF: C₉H₁₂N₄
• MW: 176.21838092804
• CID: 5956620
• PubChem ID: 84022093
• Update Time: 2025-07-20

(2-{imidazo1,2-apyrazin-3-yl}ethyl)(methyl)amine Chemical and Physical Properties

Names and Identifiers

• (2-{imidazo1,2-apyrazin-3-yl}ethyl)(methyl)amine
• 1556956-46-7
• (2-{imidazo[1,2-a]pyrazin-3-yl}ethyl)(methyl)amine
• EN300-1727107

• Inchi： 1S/C9H12N4/c1-10-3-2-8-6-12-9-7-11-4-5-13(8)9/h4-7,10H,2-3H2,1H3
• InChI Key： YOQANHUNDLWROW-UHFFFAOYSA-N
• SMILES： N12C=CN=CC1=NC=C2CCNC

Computed Properties

• Exact Mass: 176.106196400g/mol
• Monoisotopic Mass: 176.106196400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 42.2Ų

Additional information on (2-{imidazo1,2-apyrazin-3-yl}ethyl)(methyl)amine

(2-{Imidazo[1,2-a]pyrazin-3-yl}ethyl)(methyl)amine (CAS No. 1556956-46-7): A Comprehensive Overview of Its Properties and Applications

The compound (2-{imidazo[1,2-a]pyrazin-3-yl}ethyl)(methyl)amine (CAS No. 1556956-46-7) is a heterocyclic amine derivative that has garnered significant attention in the fields of medicinal chemistry and drug discovery. With its unique imidazo[1,2-a]pyrazine core, this molecule exhibits promising pharmacological properties, making it a subject of interest for researchers exploring novel therapeutic agents. The CAS registry number 1556956-46-7 serves as a unique identifier for this compound, ensuring accurate referencing in scientific literature and databases.

In recent years, the demand for imidazo[1,2-a]pyrazine derivatives has surged due to their potential applications in treating various diseases. The methylamine moiety in (2-{imidazo[1,2-a]pyrazin-3-yl}ethyl)(methyl)amine enhances its bioavailability and binding affinity to biological targets, a feature highly sought after in modern drug design. Researchers are particularly intrigued by its role in modulating G protein-coupled receptors (GPCRs), a class of proteins implicated in numerous physiological processes.

The synthesis of 1556956-46-7 involves multi-step organic reactions, often starting from commercially available imidazo[1,2-a]pyrazine precursors. Advanced techniques such as microwave-assisted synthesis and catalyzed cross-coupling reactions have been employed to improve yield and purity. These methods align with the growing trend of green chemistry, minimizing waste and reducing environmental impact—a key concern for today’s pharmaceutical industry.

One of the most frequently asked questions about (2-{imidazo[1,2-a]pyrazin-3-yl}ethyl)(methyl)amine revolves around its solubility and stability under various conditions. Studies indicate that this compound exhibits moderate solubility in polar solvents like dimethyl sulfoxide (DMSO) and methanol, making it suitable for in vitro assays. Its stability profile is also favorable, with degradation occurring only under extreme pH or temperature conditions.

The potential therapeutic applications of CAS No. 1556956-46-7 are vast. Preliminary studies suggest its efficacy in central nervous system (CNS) disorders, owing to its ability to cross the blood-brain barrier (BBB). This property is critical for developing treatments for conditions like neurodegenerative diseases and mood disorders, areas where current therapies often fall short. Additionally, its anti-inflammatory and immunomodulatory effects are under investigation, highlighting its versatility.

From a commercial perspective, the global market for imidazo[1,2-a]pyrazine-based compounds is expanding rapidly. Pharmaceutical companies are investing heavily in high-throughput screening (HTS) to identify derivatives of (2-{imidazo[1,2-a]pyrazin-3-yl}ethyl)(methyl)amine with enhanced efficacy and safety profiles. This trend is driven by the increasing prevalence of chronic diseases and the need for personalized medicine solutions.

In conclusion, (2-{imidazo[1,2-a]pyrazin-3-yl}ethyl)(methyl)amine (CAS No. 1556956-46-7) represents a promising scaffold in drug discovery. Its unique chemical structure, combined with its pharmacokinetic and pharmacodynamic properties, positions it as a valuable candidate for further research. As scientific advancements continue, this compound may pave the way for innovative therapies addressing unmet medical needs.